Cas no 130750-42-4 (Thieno[2,3-d]pyrimidine-2,4-diamine)

Thieno[2,3-d]pyrimidine-2,4-diamine structure
130750-42-4 structure
Product Name:Thieno[2,3-d]pyrimidine-2,4-diamine
CAS No:130750-42-4
MF:C6H6N4S
MW:166.203638553619
CID:1226706
PubChem ID:14642747
Update Time:2025-04-20

Thieno[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine-2,4-diamine
    • LogP
    • 130750-42-4
    • DB-346465
    • SCHEMBL2369026
    • 2,4-Diaminothieno[2,3-d]pyrimidine
    • Wei
    • Inchi: 1S/C6H6N4S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H,(H4,7,8,9,10)
    • InChI Key: WWNLEICCMKSWQV-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C(N)N=C(N)N=C12

Computed Properties

  • Exact Mass: 166.03148
  • Monoisotopic Mass: 166.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 77.82
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.